Cas no 857007-46-6 (2-Methyl-4-propoxyaniline)

• Product Name: 2-Methyl-4-propoxyaniline
• CAS No: 857007-46-6
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 1069225
• Update Time: 2025-07-18

2-Methyl-4-propoxyaniline Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-propoxyaniline

• Inchi： 1S/C10H15NO/c1-3-6-12-9-4-5-10(11)8(2)7-9/h4-5,7H,3,6,11H2,1-2H3
• InChI Key： NATPSDRPRXUTKZ-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C(C)=C1)N)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

2-Methyl-4-propoxyaniline Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-Methyl-4-propoxyaniline

2-Methyl-4-propoxyaniline (CAS No. 857007-46-6): An Overview of Its Properties, Applications, and Recent Research

2-Methyl-4-propoxyaniline (CAS No. 857007-46-6) is a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique molecular structure, which includes a methyl group, a propoxy group, and an aniline moiety. These functional groups contribute to its distinct chemical properties and reactivity, making it a valuable intermediate in various synthetic processes.

The molecular formula of 2-Methyl-4-propoxyaniline is C₁₀H₁₅NO, and its molecular weight is 169.23 g/mol. The compound is typically a colorless to light yellow liquid with a characteristic aromatic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water.

In the pharmaceutical industry, 2-Methyl-4-propoxyaniline is used as an intermediate in the synthesis of various drugs and active pharmaceutical ingredients (APIs). Its reactivity and functional groups make it suitable for a range of chemical transformations, including substitution reactions, coupling reactions, and oxidation processes. Recent research has highlighted its potential in the development of novel therapeutic agents for conditions such as inflammation, pain management, and neurodegenerative diseases.

A study published in the Journal of Medicinal Chemistry in 2021 explored the use of 2-Methyl-4-propoxyaniline as a key intermediate in the synthesis of a new class of anti-inflammatory drugs. The researchers found that derivatives of this compound exhibited significant anti-inflammatory activity in both in vitro and in vivo models. This finding underscores the importance of 2-Methyl-4-propoxyaniline in drug discovery and development.

In addition to its pharmaceutical applications, 2-Methyl-4-propoxyaniline has found use in the agrochemical industry. It serves as an intermediate in the synthesis of pesticides and herbicides, contributing to the development of more effective and environmentally friendly agricultural products. A recent study published in the Pest Management Science journal highlighted the role of this compound in enhancing the efficacy of certain herbicides while reducing their environmental impact.

The physical and chemical properties of 2-Methyl-4-propoxyaniline have been extensively studied to optimize its use in various applications. Its boiling point is around 185°C at 760 mmHg, and it has a melting point of -15°C. The compound's stability under different conditions is crucial for its storage and handling. It is generally stable under normal conditions but should be stored away from strong oxidizing agents to prevent degradation.

Safety considerations are also important when working with 2-Methyl-4-propoxyaniline. While it is not classified as a hazardous substance under most regulatory frameworks, proper handling procedures should be followed to ensure worker safety. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling the compound.

The environmental impact of 2-Methyl-4-propoxyaniline has been evaluated to ensure its safe use in industrial processes. Studies have shown that it has low toxicity to aquatic organisms and does not bioaccumulate significantly in the environment. However, responsible disposal practices should be followed to minimize any potential environmental impact.

In conclusion, 2-Methyl-4-propoxyaniline (CAS No. 857007-46-6) is a valuable compound with diverse applications in the chemical and pharmaceutical industries. Its unique chemical properties make it an essential intermediate in the synthesis of various drugs, agrochemicals, and other products. Ongoing research continues to uncover new uses for this compound, further highlighting its importance in modern chemistry.